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Introduction:

N-Methylformamide-d5 (NMF-d5) is the deuterated isotopologue of N-Methylformamide

(NMF), a polar aprotic solvent with a high dielectric constant and a wide liquid range. These

properties, analogous to its non-deuterated counterpart and the related solvent N,N-

Dimethylformamide (DMF), make NMF-d5 an excellent solvent for a variety of polymers,

particularly those with polar functional groups that are challenging to dissolve in common

organic solvents.[1][2] Its primary application in polymer chemistry is as a deuterated solvent

for Nuclear Magnetic Resonance (NMR) spectroscopy, enabling detailed structural elucidation

of polymers without interference from protonated solvent signals. Furthermore, its utility

extends to Gel Permeation Chromatography (GPC) as a mobile phase component for

determining the molecular weight distribution of polymers. This document provides detailed

application notes and protocols for the use of N-Methylformamide-d5 in polymer chemistry.

Physicochemical Properties
A comparative summary of the key physical properties of N-Methylformamide and its

deuterated form, N-Methylformamide-d5, is presented in Table 1. The deuterated version

exhibits a slightly higher molecular weight and density, which is typical for deuterated

compounds.
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Table 1: Comparison of Physical Properties of N-Methylformamide and N-Methylformamide-
d5

Property N-Methylformamide (NMF)
N-Methylformamide-d5
(NMF-d5)

CAS Number 123-39-7[2] 863653-47-8[3]

Molecular Formula C₂H₅NO[2][4] C₂D₅NO

Molecular Weight 59.07 g/mol [4][5] 64.10 g/mol

Appearance Colorless liquid[2][4] Colorless liquid[3]

Density 1.003 g/cm³[4] ~0.9 g/cm³ (Predicted)[3]

Boiling Point 199-201 °C[4] 182.5 ± 9.0 °C (Predicted)[3]

Melting Point -3.2 °C[4] -

Flash Point 111 °C[2] 81.5 ± 3.7 °C (Predicted)[3]

Solubility in Water Soluble[4] Miscible

Viscosity 1.9 mPa·s @ 20 °C[4] -

Note: Some physical properties for N-Methylformamide-d5 are predicted values as

experimental data is limited.

Applications in Polymer Chemistry
NMR Spectroscopy of Polymers
N-Methylformamide-d5 is an ideal solvent for NMR analysis of a wide range of polymers due

to its high dissolving power and the absence of proton signals that would otherwise obscure the

polymer's spectral features.

Polymers suitable for analysis in NMF-d5 include:

Poly(vinyl chloride) (PVC)

Polyacrylonitrile (PAN)
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Polyurethanes (PU)

Polyamides (Nylons)

Cellulose derivatives

Various copolymers

Experimental Protocol: ¹H NMR Sample Preparation of a Polymer

Polymer Drying: Ensure the polymer sample is thoroughly dried under vacuum to remove

any residual water or other solvents, which could interfere with the NMR spectrum.

Sample Weighing: Accurately weigh 10-20 mg of the dried polymer directly into a clean, dry 5

mm NMR tube. The exact amount will depend on the polymer's molecular weight and

solubility.[6][7]

Solvent Addition: Add approximately 0.6-0.7 mL of N-Methylformamide-d5 to the NMR tube.

[6]

Dissolution: Cap the NMR tube and gently agitate it to dissolve the polymer. Sonication or

gentle heating may be applied to aid dissolution for less soluble polymers. Visually inspect

the solution to ensure it is homogeneous and free of any suspended particles.[6]

Filtration (if necessary): If the solution contains any particulate matter, filter it through a small

plug of glass wool in a Pasteur pipette directly into a clean NMR tube to prevent shimming

issues and obtain high-resolution spectra.[8][9]

Equilibration: Allow the sample to equilibrate at the desired experimental temperature within

the NMR spectrometer before acquiring data.

Sample Preparation NMR Analysis

Polymer Sample Dry Polymer Weigh Polymer (10-20 mg) Dissolve in NMF-d5 (0.6-0.7 mL) Filter (if necessary) Prepared NMR Sample NMR Spectrometer Data Acquisition (¹H, ¹³C, etc.) Data Processing Spectral Analysis Polymer Structure Elucidation
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Click to download full resolution via product page

Caption: GPC Workflow for Polymer Molecular Weight Analysis.

Applications in Drug Development
The ability of N-Methylformamide to dissolve a wide range of polymers makes it a relevant

solvent in the development of polymer-based drug delivery systems. [10][11]These systems are

designed to control the release of therapeutic agents, improve their stability, and target specific

sites in the body. [12] Table 2: Polymer Solubility in N-Methylformamide (and related DMF)

Polymer Solubility

Poly(lactic-co-glycolic acid) (PLGA) Soluble

Poly(vinyl alcohol) (PVA) Soluble

Poly(ethylene glycol) (PEG) Soluble

Chitosan (in acidic NMF) Soluble

Poly(caprolactone) (PCL) Soluble

Polystyrene (PS) Soluble

Polymethylmethacrylate (PMMA) Soluble

Note: Solubility can be dependent on the molecular weight and crystallinity of the polymer.

Use in Formulation of Drug Delivery Systems:

NMF-d5 can be employed in the research and development phase of drug delivery systems,

particularly for the characterization of drug-polymer conjugates or the stability of polymer

formulations using NMR. For instance, in the formulation of nanoparticles or microspheres via

solvent evaporation or nanoprecipitation methods, NMF could be used as the organic solvent

to dissolve both the polymer and the drug. [13]The use of NMF-d5 would allow for detailed

NMR studies of the formulation process and the final product's structure.

Signaling Pathway for Controlled Drug Release (Conceptual)
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Caption: Conceptual Pathway for Controlled Drug Release.

Safety Precautions
N-Methylformamide is classified as a substance that is harmful in contact with skin and may

damage an unborn child. [14][15]It is essential to handle this solvent with appropriate safety

measures.
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Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood. [4]*

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat. [4][14]* Handling: Avoid contact with skin, eyes, and clothing. Do not inhale

vapors. Wash hands thoroughly after handling. [14]* Storage: Store in a tightly sealed

container in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents, acids, and bases. [16] Always consult the Safety Data Sheet (SDS)

for N-Methylformamide-d5 before use for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Methylformamide-d5: A Versatile Solvent for
Advanced Polymer Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12062043#n-methylformamide-d5-as-a-solvent-for-
polymer-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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